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Compound of Interest

Compound Name: Isradipine-d6

Cat. No.: B12398388

This document provides a comprehensive technical overview of the material safety data for
Isradipine-d6, designed for researchers, scientists, and professionals in drug development.
While a specific Material Safety Data Sheet (MSDS) for the deuterated form, Isradipine-d6, is
not readily available, the safety profile is anticipated to be comparable to its parent compound,
Isradipine. The primary difference is the isotopic substitution of deuterium for hydrogen, which
is not expected to alter the chemical hazards significantly. This guide synthesizes available
data for Isradipine and presents it in a framework relevant to the handling and use of
Isradipine-d6 in a laboratory setting.

Chemical and Physical Properties

Isradipine is a yellow, crystalline powder.[1][2] It is practically insoluble in water but soluble in
ethanol and freely soluble in acetone, chloroform, and methylene chloride.[1][2] The following
table summarizes the key chemical and physical properties of Isradipine, which are expected to
be nearly identical for Isradipine-d6.
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Property Value Reference

Molecular Formula C19H15D6N30s [3]

Molecular Weight 377.43 g/mol [3]

CAS Number 1261398-97-3 (for d6) [4]

Appearance Yellow, fine crystalline powder [1112]
. Practically insoluble in water

Solubility [1112]

(<10 mg/L at 37°C)

Soluble in ethanol [11[2]

Freely soluble in acetone,

chloroform, and methylene [11[2]

chloride

Melting Point Not available [5]

Boiling Point Not available [5]

Bioavailability 15-24% [6][7]

Protein Binding 95% [11[7]

Elimination Half-Life

Approximately 8 hours

[1](7]

Hazard Identification and GHS Classification

Isradipine is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are acute oral toxicity, serious eye irritation, and potential for target organ

damage through prolonged or repeated exposure. It is also very toxic to aquatic life with long-

lasting effects.[5][8][9]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

o H319: Causes serious eye
Eye Irritation 2A o
irritation

N o H372: Causes damage to
Specific Target Organ Toxicity
1 organs through prolonged or
(Repeated Exposure)
repeated exposure

Hazardous to the Aquatic

_ 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic with long lasting effects

GHS Pictograms:
o Skull and Crossbones (GHSO06): Indicates acute toxicity (fatal or toxic).[5]

o Health Hazard (GHSO08): Indicates systemic health hazards such as carcinogenicity,
mutagenicity, or specific target organ toxicity.[5]

o Exclamation Mark (GHSO07): Indicates hazards such as irritant, skin sensitizer, or acute
toxicity (harmful).[5]

e Environment (GHS09): Indicates hazards to the aquatic environment.[5]
Signal Word: Danger[5]

Toxicological Data

The toxicological profile of Isradipine has been evaluated in several animal models. Significant
lethality was observed in mice at oral doses over 200 mg/kg and in rabbits at approximately 50
mg/kg.[2][6] Rats, however, tolerated oral doses exceeding 2000 mg/kg without mortality.[2][6]
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Test Species Route Value Reference

LDso (Lethal

Mouse Oral >200 mg/k 2][6
Dose, 50%) I [2Jie]
LDso (Lethal )

Rabbit Oral ~50 mg/kg [2][6]
Dose, 50%)
LDso (Lethal

Rat Oral >2000 mg/kg [2][6]
Dose, 50%)
Minimum Lethal )

Dog IV Infusion 2 mg/kg [10]

Dose

To the best of current knowledge, the chemical, physical, and toxicological properties of
Isradipine-d6 have not been thoroughly investigated.[8] No component of Isradipine at levels
greater than or equal to 0.1% is identified as a probable, possible, or confirmed human
carcinogen by IARC.[8]

Experimental Protocols & Workflows

While specific experimental protocols for Isradipine-d6 are not detailed in the provided safety
data sheets, logical workflows for handling and risk management can be established based on
standard laboratory practices and the known hazards of the parent compound.

Safe Handling Protocol

Control Measures

Dispose as Hazardous Waste

Hazard Assessment Select Appropriate PPE:
- Safety Goggles (EN166)

Based on Hazards - Chemical-Resistant Gloves
Identify Key Hazards: > - Lab Coat
- Acute Oral Toxicity

- Eye Irritant Store Properly:

ol
- STOT (Repeated) o eatin ork area Keep refrigerated, tightly sealed
- Aquatic Toxicity L 2

Identify Compound:
Isradipine-d6

Implement Engineering Controls:
- Fume Hood or Ventilated Enclos

sure
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Figure 1: Hazard assessment and safe handling workflow for Isradipine-d6.

First Aid Measures

In the event of exposure to Isradipine-d6, the following first aid measures, based on Isradipine
data, should be taken.

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[8]

» In Case of Skin Contact: Wash off with soap and plenty of water.[8]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[8]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Get emergency medical help immediately.[8]

Exposure Event Occurs

Inhalation | Skin Contact | Eye Contact | Ingestion

» LN
Move to Fresh Air Wash with Soap and Water Rinse with Water for 15 mins Rinse Mouth with Water
Provide Artificial Respiration if Needed p Remove Contact Lenses DO NOT Induce Vomiting
~ .
\\\\ \\ //
S~ \ ’ Critical

Seek Immediate
Medical Attention
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Figure 2: First aid and emergency response workflow for exposure.

Handling and Storage

Handling: Use Isradipine-d6 in a well-ventilated area, preferably within a chemical fume hood.
[11] Avoid the formation of dust and aerosols.[11] Do not breathe dust, fume, gas, mist, vapors,
or spray.[5] Wash hands thoroughly after handling and do not eat, drink, or smoke in the work
area.[5][8] Wear appropriate personal protective equipment (PPE), including chemical safety
goggles, gloves, and a lab coat.[8][11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
refrigerated as recommended by the supplier.[11] Store locked up.[8]

Stability and Reactivity

Isradipine is stable under normal storage conditions.[11] It is incompatible with strong oxidizing
agents.[11] Hazardous decomposition products include carbon monoxide (CO), carbon dioxide
(CO2), and nitrogen oxides (NOx).[11] Hazardous polymerization does not occur.[11]

Ecological Information

Isradipine is very toxic to aquatic life, with long-lasting effects.[5] Do not allow the product to be
released into the environment, including ground water, water courses, or sewage systems.[5]
Even small quantities leaking into the ground can be dangerous to drinking water.[5]

This technical guide is based on the best available information for the parent compound,
Isradipine. All laboratory personnel should be trained in safe handling procedures and be
familiar with the contents of this document before working with Isradipine-d6. Always consult
the supplier-specific Safety Data Sheet for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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